1-(4-Bromo-2-methylphenyl)piperidin-2-one
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Description
1-(4-Bromo-2-methylphenyl)piperidin-2-one is a brominated piperidinone derivative characterized by a piperidine-2-one core substituted with a 4-bromo-2-methylphenyl group at the nitrogen atom.
The compound is listed in commercial catalogs (e.g., Combi-Blocks) with a purity of 97% (CAS: 1157455-49-6) and has been discontinued by suppliers like CymitQuimica . Its synthesis typically involves multi-step reactions, including nucleophilic substitution and catalytic hydrogenation, as seen in related compounds .
Properties
Molecular Formula |
C12H14BrNO |
|---|---|
Molecular Weight |
268.15 g/mol |
IUPAC Name |
1-(4-bromo-2-methylphenyl)piperidin-2-one |
InChI |
InChI=1S/C12H14BrNO/c1-9-8-10(13)5-6-11(9)14-7-3-2-4-12(14)15/h5-6,8H,2-4,7H2,1H3 |
InChI Key |
SKVKKSPQUJLHQW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)N2CCCCC2=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(4-Bromo-2-methylphenyl)piperidin-2-one typically involves the reaction of 4-bromo-2-methylbenzaldehyde with piperidine under specific conditions. One common method includes the use of a catalyst to facilitate the reaction, followed by purification steps to isolate the desired product .
Industrial Production Methods
In industrial settings, the production of 1-(4-Bromo-2-methylphenyl)piperidin-2-one may involve large-scale reactions using similar synthetic routes. The process is optimized for yield and purity, often employing continuous flow reactors and advanced purification techniques to ensure consistent quality .
Chemical Reactions Analysis
Types of Reactions
1-(4-Bromo-2-methylphenyl)piperidin-2-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.
Reduction: Reduction reactions can convert the compound into different derivatives.
Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different ketones or carboxylic acids, while substitution reactions can produce a variety of substituted piperidines .
Scientific Research Applications
1-(4-Bromo-2-methylphenyl)piperidin-2-one has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.
Industry: It is used in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 1-(4-Bromo-2-methylphenyl)piperidin-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research .
Comparison with Similar Compounds
Substituent Position and Electronic Effects
The position of substituents on the phenyl ring and the nature of the heterocyclic core critically influence physicochemical properties and reactivity. Below is a comparative analysis of key analogs:
Biological Activity
1-(4-Bromo-2-methylphenyl)piperidin-2-one is a compound belonging to the piperidine class, recognized for its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications, drawing on various studies and findings.
Chemical Structure and Properties
- Molecular Formula : C12H14BrN
- Molecular Weight : 252.15 g/mol
- Structure : The compound features a piperidinone core substituted with a brominated aromatic ring, which is critical for its biological activity.
The biological activity of 1-(4-Bromo-2-methylphenyl)piperidin-2-one is attributed to its interaction with various molecular targets:
- Receptor Modulation : The compound may interact with neurotransmitter receptors, particularly those involved in serotonin and dopamine pathways, influencing mood and behavior.
- Enzyme Inhibition : It has been shown to inhibit key enzymes such as Na+/K(+)-ATPase, which plays a role in cancer cell proliferation and survival .
Biological Activity Overview
The compound exhibits several biological activities, including:
- Antimicrobial Properties : Studies indicate that it possesses significant antibacterial effects against both Gram-positive and Gram-negative bacteria, comparable to established antibiotics like linezolid .
- Anticancer Activity : Research has demonstrated that 1-(4-Bromo-2-methylphenyl)piperidin-2-one can inhibit tumor growth by targeting cancer cell signaling pathways. For instance, it has been shown to inhibit Ras oncogene activity in cancer cells .
Comparative Biological Activity Table
Case Studies
- Antibacterial Efficacy : A study evaluated the efficacy of 1-(4-Bromo-2-methylphenyl)piperidin-2-one against various bacterial strains. The compound demonstrated remarkable potency against penicillin-resistant strains, highlighting its potential as an alternative treatment option .
- Cancer Cell Studies : In vitro studies showed that the compound significantly inhibited the growth of glioma cell lines by targeting the Na+/K(+)-ATPase enzyme. This inhibition was linked to reduced tumor growth rates and enhanced apoptosis in cancer cells .
Q & A
Q. In enzyme inhibition studies, how can researchers differentiate between competitive and non-competitive mechanisms?
- Methodological Answer :
- Kinetic Assays : Measure enzyme velocity (Vₘₐₓ) and substrate affinity (Kₘ) at varying inhibitor concentrations. A competitive inhibitor increases Kₘ without affecting Vₘₐₓ, while a non-competitive inhibitor reduces Vₘₐₓ .
- Docking Simulations : Use molecular docking (e.g., AutoDock Vina) to predict binding modes relative to the active site .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
